4-(Benzyloxyaminomethyl)benzonitrile
Description
4-(Benzyloxyaminomethyl)benzonitrile is a benzonitrile derivative characterized by a benzyloxyaminomethyl substituent at the para position of the benzene ring. This compound belongs to a broader class of benzonitrile-based molecules widely studied for their applications in medicinal chemistry, materials science, and agrochemical intermediates .
Properties
Molecular Formula |
C15H14N2O |
|---|---|
Molecular Weight |
238.28 g/mol |
IUPAC Name |
4-[(phenylmethoxyamino)methyl]benzonitrile |
InChI |
InChI=1S/C15H14N2O/c16-10-13-6-8-14(9-7-13)11-17-18-12-15-4-2-1-3-5-15/h1-9,17H,11-12H2 |
InChI Key |
KCVNQBMVPBNGKJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CONCC2=CC=C(C=C2)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Cytotoxic Benzonitrile Derivatives
- 4-[2-(3-Chlorophenyl)-1-(1H-1,2,4-triazol-1-yl)ethenyl]benzonitrile (1c) : Exhibits potent cytotoxicity against MCF-7 and MDA-MB-231 breast cancer cell lines, with IC₅₀ values comparable to the reference drug etoposide. The triazole moiety enhances interactions with cellular targets, likely through hydrogen bonding and π-π stacking .
- 4-[2-(4-Methoxyphenyl)-1-(1H-1,2,4-triazol-1-yl)ethenyl]benzonitrile (1h) : Shows selective activity against T47D cells, attributed to the electron-donating methoxy group, which may improve membrane permeability .
However, the benzyloxy group could confer distinct pharmacokinetic properties, such as prolonged half-life due to increased lipophilicity .
Ligand-Receptor Interactions
- 3K6P Ligand (5FB): A benzonitrile derivative with a thiazolidinone and trifluoromethyl group. Forms hydrogen bonds with ARG 372 and hydrophobic interactions in the estrogen-related receptor alpha (ERRα) binding pocket. Used as a template for designing 55 structurally similar compounds .
Comparison: Unlike 5FB, 4-(Benzyloxyaminomethyl)benzonitrile lacks the thiazolidinone ring and trifluoromethyl group, which are critical for ERRα binding. However, its benzyloxyaminomethyl group may enable novel interactions with polar residues in other targets .
Physicochemical and Optical Properties
Solubility and Thermal Stability
- 4-((4-Methoxyphenyl)methylene)aminobenzo-nitrile: Features a methoxy-substituted Schiff base, with a melting point of 106°C. The methoxy group enhances solubility in polar solvents compared to unsubstituted analogs .
- 4-[[[4-(Hexyloxy)phenyl]methylene]amino]benzonitrile: Incorporates a hexyloxy chain, increasing hydrophobicity (logP ~4.5) and melting point (306.4 g/mol). Such alkoxy chains are leveraged in agrochemical formulations for sustained release .
Nonlinear Optical (NLO) Properties
- 4-((5-Phenyloxazol-2-yl)ethynyl)benzonitrile : Exhibits a high NLO response (βHRS = 45 × 10⁻³⁰ cm⁴·statvolt⁻¹) due to an extended π-conjugated backbone .
- 4-DMDBA (Dibenzylideneacetone derivative) : Demonstrates superior βHRS (50 × 10⁻³⁰ cm⁴·statvolt⁻¹) attributed to electron-withdrawing substituents enhancing polarizability .
Comparison: The absence of extended π-systems in 4-(Benzyloxyaminomethyl)benzonitrile limits its NLO performance. However, the benzyloxyaminomethyl group could be modified with electron-withdrawing groups to enhance optical properties .
Data Table: Key Benzonitrile Derivatives and Properties
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
